Cas no 77-79-2 (2,5-dihydro-1lambda6-thiophene-1,1-dione)
77-79-2 structure
Product Name:2,5-dihydro-1lambda6-thiophene-1,1-dione
CAS No:77-79-2
Molecular Formula:C4H6O2S
Molecular Weight:118.1542
MDL:MFCD00005481
CID:563383
PubChem ID:6498
2,5-dihydro-1lambda6-thiophene-1,1-dione Properties
Names and Identifiers
-
- Thiophene,2,5-dihydro-, 1,1-dioxide
- 3-SULFOLENE
- 2,5-Dihydrothiophene 1,1-Dioxide
- 2,5-Dihydro-1-thiophene-1,1-dione
- Butadienesulfone
- Sulfolene
- Butadiene sulfone
- Thiophene, 2,5-dihydro-, 1,1-dioxide
- beta-Sulfolene
- 2,5-Dihydrothiophene sulfone
- 2,5-Dihydrothiophene dioxide
- 2,5-dihydrothiophene-1,1-dioxide
- Sulfol-3-ene
- Thiophene, dihydro-, 1,1-dioxide
- Butadiene sulfone, 98%
- 1-Thia-3-cyclopentene 1,1-dioxide
- MBDNRNMVTZADMQ-UHFFFAOYSA-N
- Z6003L44MN
- WLN: T5SW CUTJ
- DSSTox_CID
- EINECS 201-059-7
- CAS-77-79-2
- CCRIS 569
- 3-SULFOLENE [MI]
- DTXSID6021294
- 2,5-dihydrothiophen-1,1-dioxide
- 2,5-dihydro-1??-thiophene-1,1-dione
- FT-0638069
- HSDB 2903
- F74854
- NSC-56373
- 2,5-Dihydrothiophene, 1,1-dioxide
- UNII-Z6003L44MN
- Q601018
- F1294-0012
- InChI=1/C4H6O2S/c5-7(6)3-1-2-4-7/h1-2H,3-4H
- BRN 0107004
- NCGC00249061-01
- Z57161872
- .beta.-Sulfolene
- NSC48532
- Butadiene-2,2,5,5-D4 sulfone
- Tox21_302817
- AI3-23457
- MFCD00005481
- CHEMBL3182104
- 2,5-Dihydro-thiophene 1,1-dioxide
- NCI-C04557
- 2,5-dihydrothiophene s,s-dioxide
- CHEBI:194619
- Tox21_201532
- SCHEMBL93157
- sulpholene
- NSC 48532
- NSC-119477
- NCGC00259082-01
- D0557
- NS00022788
- NSC119477
- AKOS000119153
- Thiophene,5-dihydro-, 1,1-dioxide
- NCGC00256473-01
- 2,5-dihydro-1lambda6-thiophene-1,1-dione
- 77-79-2
- NSC-48532
- NSC56373
- 3-Sulfolene-D6
- EN300-18108
- AS-60909
- 5-17-01-00177 (Beilstein Handbook Reference)
- DTXCID801294
- FT-0616388
- Thiophene, 2,5dihydro, 1,1dioxide
- betaSulfolene
- 1Thia3cyclopentene 1,1dioxide
- 2,5Dihydrothiophene 1,1dioxide
- STK331115
- DB-045441
- 2,5Dihydrothiophene sulfone
- THIOPHENE, 2-5-DIHYDRO-1.1-DIOXIDE
- DB-056257
- 2,5Dihydrothiophene dioxide
-
- MDL： MFCD00005481
- InChIKey： MBDNRNMVTZADMQ-UHFFFAOYSA-N
- Inchi： 1S/C4H6O2S/c5-7(6)3-1-2-4-7/h1-2H,3-4H2
- SMILES： S1(C([H])([H])C([H])=C([H])C1([H])[H])(=O)=O
- BRN： 0107004
Computed Properties
- Exact Mass: 118.00900
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 118.00885060g/mol
- Heavy Atom Count: 7
- Complexity: 156
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.2
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 42.5
Experimental Properties
- LogP: 1.05180
- PSA: 42.52000
- Merck: 8956
- Refractive Index: 1.4765 (estimate)
- Water Partition Coefficient: Soluble in water, ethanol, benzene, ether.
- Boiling Point: 190.71°C (rough estimate)
- Melting Point: 63.0 to 67.0 deg-C
- Flash Point: >230 °F
- Solubility: 130g/l
- Color/Form: Colorless crystal
- Stability/Shelf Life: Stable, but decomposes above the melting point. Combustible. Incompatible with strong oxidizing agents.
- Solubility: Soluble in water and organic solvents
- Density: 1.3
2,5-dihydro-1lambda6-thiophene-1,1-dione Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P005S7F-25g |
2,5-Dihydrothiophene 1,1-dioxide |
77-79-2 | >98.0%(GC) | 25g |
$21.00 | 2025-02-21 | |
| A2B Chem LLC | AC69035-5g |
2,5-Dihydrothiophene 1,1-dioxide |
77-79-2 | 99% | 5g |
$10.00 | 2024-04-19 | |
| Aaron | AR005SFR-25g |
2,5-Dihydrothiophene 1,1-Dioxide |
77-79-2 | 98% | 25g |
$11.00 | 2025-01-23 | |
| abcr | AB118893-100 g |
3-Sulfolene, 98%; . |
77-79-2 | 98% | 100 g |
€51.50 | 2023-07-20 | |
| Ambeed | A759029-5g |
3-Sulfolene |
77-79-2 | 98% | 5g |
$6.00 | 2022-05-16 | |
| Chemenu | CM344935-100g |
2,5-Dihydrothiophene 1,1-dioxide |
77-79-2 | 98% | 100g |
$58 | 2022-09-29 | |
| Enamine | EN300-18108-0.05g |
2,5-dihydro-1lambda6-thiophene-1,1-dione |
77-79-2 | 96% | 0.05g |
$19.0 | 2023-09-19 | |
| eNovation Chemicals LLC | D631555-100g |
3-SULFOLENE |
77-79-2 | 97% | 100g |
$200 | 2022-09-07 | |
| Key Organics Ltd | AS-60909-1MG |
2,5-dihydro-1λ⁶-thiophene-1,1-dione |
77-79-2 | >97% | 1mg |
£37.00 | 2025-02-09 | |
| Life Chemicals | F1294-0012-0.25g |
2,5-dihydro-1lambda6-thiophene-1,1-dione |
77-79-2 | 95%+ | 0.25g |
$18.0 | 2023-09-07 |
2,5-dihydro-1lambda6-thiophene-1,1-dione Suppliers
Hubei Baidu Chemistry Co.,Ltd.
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(CAS:77-79-2)
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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(CAS:77-79-2)
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Shanghai Acmec Biochemical Co.,Ltd
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(CAS:77-79-2)
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Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:77-79-2)
MR./MRS.:A LA DING
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Email:anhua.mao@aladdin-e.com
2,5-dihydro-1lambda6-thiophene-1,1-dione Related Literature
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Xin-Xing Wu,Hao Ye,Hong Dai,Bing Yang,Yang Wang,Shufeng Chen,Lanping Hu Org. Chem. Front. 2020 7 2731
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Marios S. Markoulides,Georgios I. Ioannou,Manolis J. Manos,Nikos Chronakis RSC Adv. 2013 3 4750
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Marie Lusinchi,Trevor V. Stanbury,Samir Z. Zard Chem. Commun. 2002 1532
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Ke Meng,Jingzhao Xia,Yanzhao Wang,Xinghua Zhang,Guoqiang Yang,Wanbin Zhang Org. Chem. Front. 2017 4 1601
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5. 3-Vinyl-2,5-dihydrothiophene 1,1-dioxide: a novel, easily accessible, high-yielding precursor to [3]dendralene, the simplest representative of the diene-transmissive polyenesJ. I. G. Cadogan,Stephen Cradock,Susannah Gillam,Ian Gosney J. Chem. Soc. Chem. Commun. 1991 114
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6. Conversion of 2,5-dihydrothiophene 1,1-dioxides into highly functionalized (η4-buta-1,3-diene)tricarbonyliron(0) complexesMing-Chang P. Yeh,Ta-Shue Chou,Hsi-Hwa Tso,Chung-Ying Tsai J. Chem. Soc. Chem. Commun. 1990 897
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7. Pyrolysis of tricyclic cyclobutane-fused sulfolanes as a route to cis-1,2-divinyl compounds and their Cope-derived productsR. Alan Aitken,J. I. G. Cadogan,Ian Gosney,Caroline M. HumphrieséBuchan,Leo M. McLaughlin,Stuart J. Wyse J. Chem. Soc. Perkin Trans. 1 1999 605
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8. Nitro and related compoundsJoseph P. Adams,David S. Box J. Chem. Soc. Perkin Trans. 1 1999 749
-
Marios S. Markoulides,Charalambos P. Ioannou,Manolis J. Manos,Nikos Chronakis RSC Adv. 2012 2 12269
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10. Control of regioselectivity in the alkylation of 2-trimethylsilyl-2,5-dihydrothiophene 1,1-dioxide. A route for 2,2-dialkylationHsi-Hwa Tso,Ta-Shue Chou,Wen-Cherng Lee J. Chem. Soc. Chem. Commun. 1987 934
Related Categories
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
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- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:77-79-2)2,5-dihydro-1lambda6-thiophene-1,1-dione
Purity:99%
Quantity:5kg
Price($):223.0